Cas no 358638-36-5 (Ranitidine HCL)

• Product Name: Ranitidine HCL
• CAS No: 358638-36-5
• MF: C₁₃H₂₃ClN₄O₃S
• MW: 350.864720582962
• CID: 5070109
• PubChem ID: 6603542
• Update Time: 2025-05-25

Ranitidine HCL Chemical and Physical Properties

Names and Identifiers

• ranitidine hydrochloride
• Ranitidine HCL
• MLS000069385
• SMR000058545
• (Z)-N-(2-(((5-((Dimethylamino)methyl)furan-2-yl)methyl)thio)ethyl)-N-methyl-2-nitroethene-1,1-diamine hydrochloride
• C13H22N4O3S.HCl
• AH19065
• Opera_ID_624
• MLS001333197
• MLS001333198
• MLS002153383
• MLS002207038
• ARONIS24523
• Ranitidine hydrochloride, solid
• HMS3412P10
• HMS3676P10
• BCP13738
• H508
• AB0013085
• ST50827123
• J10380
• A8370
• SCHEMBL33298
• MFCD00941509
• Ranitidine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• (E)-N-(2-(((5-((Dimethylamino)methyl)furan-2-yl)methyl)thio)ethyl)-N-methyl-2-nitroethene-1,1-diamine
• Ranitidine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• SR-01000000016-2
• Ranitidine hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• 4-Cyanophenyl 4'-propylbenzoate
• CHEMBL1330865
• 66357-59-3
• AKOS015950825
• SR-01000000016-5
• F71429
• SR-01000000016
• 70956-04-6
• 1,1-Ethenediamine,N-[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]-N'-methyl-2-nitro-, hydrochloride
• Ranitidine for impurity A identification, EuropePharmacopoeia (EP) Reference Standard
• CCG-220201
• 358638-36-5
• BS-45332
• Ranitidine hydrochloride, British Pharmacopoeia (BP) Reference Standard
• Ranitidine for system suitability, European Pharmacopoeia (EP) Reference Standard
• Q-201658
• 71130-06-8
• (Z)-N-(2-(((5-((Dimethylamino)methyl)furan-2-yl)methyl)thio)ethyl)-N-methyl-2-nitroethene-1,1-diaminehydrochloride
• AKOS025147306

• MDL： MFCD00069339
• Inchi： 1S/C13H22N4O3S.ClH/c1-14-13(9-17(18)19)15-6-7-21-10-12-5-4-11(20-12)8-16(2)3;/h4-5,9,14-15H,6-8,10H2,1-3H3;1H/b13-9-;
• InChI Key： GGWBHVILAJZWKJ-CHHCPSLASA-N
• SMILES： Cl.S(CCN/C(=C\[N+](=O)[O-])/NC)CC1=CC=C(CN(C)C)O1

Computed Properties

• Exact Mass: 350.1179395g/mol
• Monoisotopic Mass: 350.1179395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 347
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112

Additional information on Ranitidine HCL

Recent Advances in Ranitidine HCl (358638-36-5) Research: A Comprehensive Review

Ranitidine hydrochloride (CAS: 358638-36-5), a well-known histamine H2-receptor antagonist, has been widely used for the treatment of gastric acid-related disorders, including peptic ulcers and gastroesophageal reflux disease (GERD). Recent studies have focused on its chemical properties, pharmacokinetics, and potential new applications, as well as addressing concerns related to its safety and stability. This research brief synthesizes the latest findings on Ranitidine HCl, providing insights into its current status and future directions in the pharmaceutical and chemical biology fields.

One of the key areas of recent research involves the stability and degradation pathways of Ranitidine HCl. Studies have identified that under certain conditions, Ranitidine HCl can degrade to form N-nitrosodimethylamine (NDMA), a potential carcinogen. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS), have been employed to monitor these degradation products. Researchers are now exploring formulation strategies to mitigate NDMA formation, including the use of stabilizers and optimized storage conditions.

In addition to stability concerns, recent investigations have delved into the pharmacokinetic profile of Ranitidine HCl. Novel drug delivery systems, such as nanoparticles and gastroretentive formulations, are being developed to enhance its bioavailability and therapeutic efficacy. For instance, a 2023 study demonstrated that Ranitidine-loaded chitosan nanoparticles significantly improved drug absorption in animal models, suggesting a promising avenue for future clinical applications.

Beyond its traditional use, Ranitidine HCl has shown potential in emerging therapeutic areas. Preliminary studies indicate its anti-inflammatory and immunomodulatory effects, which could be leveraged for treating conditions like inflammatory bowel disease (IBD) and certain types of cancer. However, these findings are still in the experimental stage, and further clinical trials are needed to validate these hypotheses.

In conclusion, while Ranitidine HCl remains a cornerstone in acid-suppression therapy, ongoing research is uncovering new dimensions of its chemical and biological properties. Addressing stability issues and exploring innovative delivery systems are critical to ensuring its continued utility in medicine. Furthermore, its potential repurposing for other therapeutic indications could open new frontiers in drug development. This brief underscores the importance of continued research to fully understand and harness the capabilities of Ranitidine HCl in modern pharmacotherapy.